Cas no 5309-79-5 (2-amino-4-(2,3-dimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile)

• Product Name: 2-amino-4-(2,3-dimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile
• CAS No: 5309-79-5
• MF: C₂₂H₁₈N₂O₃
• MW: 358.389925479889
• CID: 1580609
• PubChem ID: 2840681
• Update Time: 2025-04-21

2-amino-4-(2,3-dimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2,3-dimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile
• (4R)-2-amino-4-(2,3-dimethoxyphenyl)-4H-benzo[h]chromene-3-carbonitrile
• DTXSID50385637
• AB00079986-01
• SR-01000203948-1
• SR-01000203948
• SDCCGSBI-0096979.P001
• 5309-79-5

• Inchi： 1S/C22H18N2O3/c1-25-18-9-5-8-15(21(18)26-2)19-16-11-10-13-6-3-4-7-14(13)20(16)27-22(24)17(19)12-23/h3-11,19H,24H2,1-2H3
• InChI Key： PKIADWKSEGXCLC-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=C(C=2OC)OC)C2C=CC3C=CC=CC=3C1=2)N

Computed Properties

• Exact Mass: 358.13184
• Monoisotopic Mass: 358.131742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5
• XLogP3: 4.5

Experimental Properties

• Density: 1.32
• Boiling Point: 563.5°C at 760 mmHg
• Flash Point: 294.6°C
• Refractive Index: 1.685
• PSA: 77.5